2-(4-(Azepan-1-ylsulfonyl)phenyl)-5-(phenethylthio)-1,3,4-oxadiazole
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Description
2-(4-(Azepan-1-ylsulfonyl)phenyl)-5-(phenethylthio)-1,3,4-oxadiazole is a useful research compound. Its molecular formula is C22H25N3O3S2 and its molecular weight is 443.58. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
1,3,4-Oxadiazole compounds are of significant interest due to their wide range of biological activities. Research has focused on synthesizing various N-substituted derivatives of 1,3,4-oxadiazoles, exploring their antibacterial properties against both Gram-negative and Gram-positive bacteria. These efforts reveal the potential of 1,3,4-oxadiazole derivatives as antimicrobial agents with moderate to significant activity, underscoring their therapeutic potential (H. Khalid et al., 2016).
Antimicrobial Applications
Further studies have expanded on the antimicrobial potential of 1,3,4-oxadiazole compounds. For instance, the synthesis of novel 1,3,4-oxadiazoles carrying alkylthio and alkylsulphonyl phenoxy moieties has demonstrated promising antimicrobial activities against pathogenic bacterial strains and fungi, indicating these compounds could serve as a basis for developing new antimicrobial drugs (T. Karabasanagouda et al., 2007).
Antimicrobial Evaluation of Novel Azetidinones
Further emphasizing the antimicrobial theme, novel azetidinones derived from aminophenylsulfonyl-1,3,4-oxadiazole-2(3H)-thione have been evaluated for their antibacterial and antifungal activities. These studies highlight the chemical versatility and potential of 1,3,4-oxadiazole derivatives in combatting microbial infections (Sanjay D. Prajapati et al., 2014).
Polymeric Applications
Beyond their biological activities, 1,3,4-oxadiazole units have also found application in the synthesis of novel polymers. For example, novel poly(arylene ether)s containing 1,3,4-oxadiazole and triazole units have been synthesized through click chemistry. These polymers demonstrate good thermal stability and potential for high-performance material applications due to their structural properties (Sohrab Rahmani et al., 2015).
Properties
IUPAC Name |
2-[4-(azepan-1-ylsulfonyl)phenyl]-5-(2-phenylethylsulfanyl)-1,3,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O3S2/c26-30(27,25-15-6-1-2-7-16-25)20-12-10-19(11-13-20)21-23-24-22(28-21)29-17-14-18-8-4-3-5-9-18/h3-5,8-13H,1-2,6-7,14-17H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VAXXHWPDAWTGSO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C3=NN=C(O3)SCCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.